Cas no 82696-21-7 (1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl-)
82696-21-7 structure
Product Name:1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl-
CAS No:82696-21-7
MF:C5H11N3S
MW:145.225939035416
CID:687250
PubChem ID:20461145
Update Time:2025-04-19
1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl-
- 1,5-dimethyl-1,3,5-triazinane-2-thione
- 1,5-dimethyl-3,4,5,6-tetrahydro-s-triazin-2(1H)thione
- 82696-21-7
- DEMKIWPDKUNMBU-UHFFFAOYSA-N
- DTXSID70607464
- AKOS006381550
- SCHEMBL11084072
-
- Inchi: 1S/C5H11N3S/c1-7-3-6-5(9)8(2)4-7/h3-4H2,1-2H3,(H,6,9)
- InChI Key: DEMKIWPDKUNMBU-UHFFFAOYSA-N
- SMILES: S=C1NCN(C)CN1C
Computed Properties
- Exact Mass: 145.06736854g/mol
- Monoisotopic Mass: 145.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 50.6Ų
1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
82696-21-7 (1,3,5-Triazine-2(1H)-thione, tetrahydro-3,5-dimethyl-) Related Products
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